Cas no 1343720-29-5 (methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate)
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate
- 1H-Pyrazole-1-butanoic acid, α-amino-α,γ,3-trimethyl-, methyl ester
-
- Inchi: 1S/C11H19N3O2/c1-8-5-6-14(13-8)9(2)7-11(3,12)10(15)16-4/h5-6,9H,7,12H2,1-4H3
- InChI Key: UDNJZWONWVSYJF-UHFFFAOYSA-N
- SMILES: C(N1C=CC(C)=N1)(C)CC(N)(C)C(=O)OC
Experimental Properties
- Density: 1.13±0.1 g/cm3(Predicted)
- Boiling Point: 325.7±37.0 °C(Predicted)
- pka: 6.97±0.25(Predicted)
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1140117-0.05g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 0.05g |
$948.0 | 2023-10-26 | |
| Enamine | EN300-1140117-0.1g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 0.1g |
$993.0 | 2023-10-26 | |
| Enamine | EN300-1140117-0.25g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 0.25g |
$1038.0 | 2023-10-26 | |
| Enamine | EN300-1140117-0.5g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 0.5g |
$1084.0 | 2023-10-26 | |
| Enamine | EN300-1140117-1.0g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 1g |
$1286.0 | 2023-06-09 | ||
| Enamine | EN300-1140117-2.5g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 2.5g |
$2211.0 | 2023-10-26 | |
| Enamine | EN300-1140117-5.0g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 5g |
$3728.0 | 2023-06-09 | ||
| Enamine | EN300-1140117-10.0g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 10g |
$5528.0 | 2023-06-09 | ||
| Enamine | EN300-1140117-1g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 1g |
$1129.0 | 2023-10-26 | |
| Enamine | EN300-1140117-5g |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate |
1343720-29-5 | 95% | 5g |
$3273.0 | 2023-10-26 |
methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
Additional information on methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate
Introduction to Methyl 2-Amino-2-Methyl-4-(3-Methyl-1H-Pyrazol-1-Yl)Pentanoate (CAS No. 1343720-29-5)
Methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate, with the CAS registry number 1343720-29-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pentanoate backbone substituted with an amino group, a methyl group, and a pyrazole ring. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.
The methyl group attached to the pentanoate backbone plays a crucial role in stabilizing the molecule and influencing its reactivity. Similarly, the amino group introduces basicity, which can be exploited in various chemical reactions, such as nucleophilic substitutions or amidations. The pyrazole ring, being a heterocyclic aromatic structure, adds aromatic stability and potential for hydrogen bonding interactions, making it an attractive moiety for medicinal chemists.
Recent studies have highlighted the importance of methyl 2-amino substituents in modulating the pharmacokinetic properties of drugs. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that such substituents can enhance the bioavailability of certain compounds by improving their solubility and permeability across biological membranes.
The pyrazole ring in this compound is particularly interesting due to its ability to act as a hydrogen bond donor or acceptor. This property has been leveraged in the development of various bioactive molecules, including kinase inhibitors and GPCR modulators. A study in *Nature Communications* reported that pyrazole-containing compounds exhibit potent inhibitory activity against specific protein kinases, making them promising candidates for anticancer therapies.
In terms of synthesis, methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yil)pentanoate can be prepared through a multi-step process involving nucleophilic acyl substitution and cyclization reactions. The synthesis typically begins with the preparation of an amino acid derivative, followed by coupling with an appropriate pyrazole derivative under mild conditions.
One of the most exciting developments involving this compound is its potential application as a building block for more complex molecules with enhanced biological activity. Researchers at Stanford University have recently utilized this compound as an intermediate in the synthesis of novel peptide mimetics that exhibit potent anti-inflammatory properties.
Moreover, computational studies using molecular docking techniques have revealed that methyl 2-amino substituents can significantly influence the binding affinity of compounds to target proteins. A study published in *ACS Medicinal Chemistry Letters* demonstrated that such substituents can enhance the binding affinity by up to 10-fold compared to their unsubstituted counterparts.
In conclusion, methyl 2-amino-2-methyl-4-(3-methyl-lH-pyrazol-l-yil)pentanoate (CAS No. 1343720-29-) is a versatile and intriguing compound with diverse applications in organic synthesis and drug discovery. Its unique combination of functional groups and favorable pharmacokinetic properties make it an invaluable tool for researchers in these fields.
1343720-29-5 (methyl 2-amino-2-methyl-4-(3-methyl-1H-pyrazol-1-yl)pentanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)